4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride
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Description
4-(3-Methyl-1H-pyrazol-5-yl)piperidine dihydrochloride is a piperidine derivative featuring a 3-methylpyrazole substituent and exists as a dihydrochloride salt. Its molecular formula is C₉H₁₇Cl₂N₃, with a molecular weight of approximately 237.9 g/mol . The compound’s structure combines a piperidine ring, a nitrogen-containing heterocycle, with a pyrazole moiety, a five-membered aromatic ring with two adjacent nitrogen atoms.
Properties
Molecular Formula |
C9H17Cl2N3 |
|---|---|
Molecular Weight |
238.15 g/mol |
IUPAC Name |
4-(5-methyl-1H-pyrazol-3-yl)piperidine;dihydrochloride |
InChI |
InChI=1S/C9H15N3.2ClH/c1-7-6-9(12-11-7)8-2-4-10-5-3-8;;/h6,8,10H,2-5H2,1H3,(H,11,12);2*1H |
InChI Key |
YMTHZHNLCVXUGB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1)C2CCNCC2.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride typically involves the following steps:
Formation of the Pyrazole Ring: The pyrazole ring is synthesized by reacting hydrazine with an appropriate diketone or α,β-unsaturated carbonyl compound under acidic or basic conditions.
Substitution Reaction: The methyl group is introduced to the pyrazole ring through a substitution reaction, often using methyl iodide or methyl bromide in the presence of a base such as potassium carbonate.
Piperidine Ring Formation: The pyrazole derivative is then reacted with a piperidine precursor, such as 4-chloropiperidine, under nucleophilic substitution conditions.
Formation of Dihydrochloride Salt: The final compound is obtained by treating the product with hydrochloric acid to form the dihydrochloride salt.
Industrial Production Methods
Industrial production of 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, often using continuous flow reactors and automated systems to ensure consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides or other oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially reducing the pyrazole ring or other functional groups.
Substitution: The compound can participate in various substitution reactions, particularly nucleophilic substitutions, where the piperidine or pyrazole rings can be modified with different substituents.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.
Substitution: Methyl iodide, methyl bromide, potassium carbonate, nucleophilic solvents.
Major Products
The major products formed from these reactions include oxidized derivatives, reduced forms of the compound, and various substituted analogs depending on the reagents and conditions used.
Scientific Research Applications
Chemical Properties and Structure
4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride has a molecular formula of C₉H₁₅N₃·2HCl, with a unique structure comprising a piperidine ring and a pyrazole moiety. The compound can be represented by the following structural formula:
This structural configuration allows the compound to exhibit distinct chemical and biological properties, making it suitable for various applications.
Pharmacological Potential
Research indicates that derivatives of piperidine and pyrazole compounds often exhibit significant biological activities. For instance, piperidine derivatives have been studied for their effects on anxiety-like behaviors in rodent models, suggesting potential applications in treating anxiety disorders. Additionally, compounds containing pyrazole rings have been associated with anti-inflammatory and analgesic properties.
Case Study: Anxiety Disorders
A notable study investigated the effects of various piperidine derivatives on anxiety-like behavior in rodents. The findings suggested that certain derivatives, including those similar to 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride, could effectively modulate anxiety levels. This highlights the potential of this compound as a candidate for developing new anxiolytic medications.
Synthesis of Heterocyclic Compounds
4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride serves as an important intermediate in synthesizing other heterocyclic compounds. Its unique structure allows for regioselective reactions that can yield novel derivatives with enhanced biological activities.
Research Findings
In synthetic chemistry, the compound has been utilized to create various pyrazole derivatives through reactions involving β-enamino diketones and hydrazines. These reactions have shown high regioselectivity and yield under optimized conditions, demonstrating the compound's utility as a building block in organic synthesis .
Impact of Heterocyclic Amines
Research into heterocyclic amines has revealed their potential carcinogenic effects when activated by enzymes such as lactoperoxidase (LPO). Although 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride itself has not been directly linked to carcinogenicity, its structural relatives are often studied within this context . Understanding the environmental impact of such compounds is crucial for assessing their safety in pharmaceutical applications.
Summary Table of Applications
Mechanism of Action
The mechanism of action of 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can engage in hydrogen bonding and π-π interactions, while the piperidine ring provides structural flexibility. These interactions can modulate the activity of the target molecules, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride with structurally or functionally related compounds from the literature:
Key Observations
Structural Modifications and Physicochemical Properties: The ethyl-substituted pyrazole analog (C₁₀H₁₉Cl₂N₃) has a lower molecular weight (228.34 g/mol) than the target compound, likely due to reduced steric bulk compared to the dimethoxybenzyloxyimino group in 13c (361.25 g/mol) . Methoxy groups in 13c contribute to higher melting points (189–192°C), suggesting increased crystallinity and intermolecular interactions compared to the target compound .
Pharmacological Diversity: 8o and 30n demonstrate the impact of heterocyclic substitutions: pyridine/pyrazole systems in 8o target DHODH, while cyanopyridine in 30n enables DPP-4 inhibition . The phenyltriazole derivative (C₁₃H₁₇ClN₄) lacks reported activity but highlights how nitrogen-rich heterocycles can modulate receptor binding .
Synthetic and Analytical Trends :
- High-temperature reactions (e.g., 180°C in acetonitrile for 8o ) and column chromatography are common purification methods for pyrazole-containing compounds .
- ¹H-NMR and HRMS data are consistently used for structural validation across analogs, ensuring accurate characterization .
Limitations and Gaps
- The target compound lacks reported melting point, solubility, or bioactivity data, limiting direct pharmacological comparisons.
- Crystallographic data (e.g., via SHELXL ) are absent for the target compound but could elucidate conformational preferences.
Biological Activity
4-(3-Methyl-1H-pyrazol-5-yl)piperidine dihydrochloride is a compound that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, structure-activity relationships, and findings from relevant case studies.
Chemical Structure and Properties
The compound features a piperidine ring substituted with a 3-methyl-1H-pyrazole moiety. This structural configuration is significant as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.
Biological Activities
1. Antimicrobial Activity
Research has indicated that pyrazole derivatives exhibit notable antimicrobial properties. For instance, various pyrazole compounds have been tested against multiple bacterial strains, demonstrating significant inhibition rates. In one study, a series of pyrazole derivatives were evaluated for their anti-tubercular properties against Mycobacterium tuberculosis (MTB) strains, showing promising results with certain compounds achieving over 98% inhibition compared to standard drugs like rifampin .
2. Anti-inflammatory and Analgesic Effects
Pyrazole derivatives, including those similar to 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride, have been investigated for their anti-inflammatory properties. A study reported that several synthesized pyrazolone derivatives exhibited higher anti-inflammatory activity than the reference drug phenylbutazone, with some compounds achieving up to 87% inhibition in inflammatory models .
3. Anticancer Potential
The anticancer activity of pyrazole derivatives has also been documented. Compounds with similar scaffolds have shown efficacy against various tumor cell lines by inhibiting key pathways involved in cancer progression . The structure-activity relationship suggests that modifications on the pyrazole ring can enhance or diminish this activity.
Case Studies
Case Study 1: Antimicrobial Screening
In a systematic screening of pyrazole derivatives for antimicrobial activity, compounds were tested against E. coli, Bacillus subtilis, and fungi like Aspergillus niger. The results indicated that certain substitutions on the pyrazole ring significantly enhanced antibacterial potency .
Case Study 2: Anti-inflammatory Activity Evaluation
A series of 4-substituted pyrazolone derivatives were evaluated for their anti-inflammatory effects in animal models. Compounds demonstrated varying degrees of efficacy, with specific structural modifications leading to increased potency compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .
Structure-Activity Relationships (SAR)
Understanding the SAR is crucial for optimizing the biological activity of 4-(3-methyl-1H-pyrazol-5-yl)piperidine dihydrochloride. Key findings include:
- Substituents on the Pyrazole Ring: The presence of electron-donating groups generally enhances biological activity.
- Piperidine Modifications: Alterations in the piperidine ring can affect solubility and metabolic stability, impacting overall efficacy.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
